2-[[5-[(E)-3-phenylprop-2-enyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[[5-[(E)-3-phenylprop-2-enyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C25H25N5OS3/c1-2-14-30-20(28-29-25(30)32-15-8-11-17-9-4-3-5-10-17)16-33-24-26-22(31)21-18-12-6-7-13-19(18)34-23(21)27-24/h2-5,8-11H,1,6-7,12-16H2,(H,26,27,31)/b11-8+
• InChI Key: VYZOZGMKMRERDP-DHZHZOJOSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC=CC2=CC=CC=C2)CSC3=NC4=C(C5=C(S4)CCCC5)C(=O)N3
• Isomeric SMILES: C=CCN1C(=NN=C1SC/C=C/C2=CC=CC=C2)CSC3=NC4=C(C5=C(S4)CCCC5)C(=O)N3
• Molecular Formula: C25H25N5OS3
• Molecular Weight: 507.7 g/mol

Description

2-[[5-[(E)-3-phenylprop-2-enyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H25N5OS3 and its molecular weight is 507.69. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-[(E)-3-phenylprop-2-enyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-[(E)-3-phenylprop-2-enyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methylsulfanyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation

Research on related chemical compounds includes the design and synthesis of novel structures. For instance, a study involved synthesizing thiopyrimidine-glucuronide compounds with promising biological activities (Wanare, 2022). This process featured the formation of a dihydropyrimidine skeleton and the installation of a pyrimidine ring with an amino group.

Antimicrobial Properties

Another key area of research is the exploration of antimicrobial properties. A study developed a novel series of pyrazolo[1,5-a]pyrimidines with phenylsulfonyl moieties, showing antimicrobial activities exceeding those of some reference drugs (Alsaedi et al., 2019). This suggests potential applications in combating bacterial and fungal infections.

Anti-Helicobacter Pylori Agents

Compounds with a similar structural framework have shown effectiveness against the gastric pathogen Helicobacter pylori. A study produced a set of carbamates derived from a benzimidazole scaffold, displaying potent activity against various H. pylori strains (Carcanague et al., 2002).

Antitumor and Antibacterial Agents

The synthesis of pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase, with implications as antitumor and antibacterial agents, represents another research direction (Gangjee et al., 1996).

Development of Novel Polyimides

Research also extends to the field of material science. For example, a study involved the synthesis of transparent aromatic polyimides derived from thiophenyl-substituted benzidines. These compounds showed high refractive indices and small birefringences, indicating potential use in advanced material applications (Tapaswi et al., 2015).